Cas no 2138124-43-1 (tert-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate)

• Product Name: tert-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate
• CAS No: 2138124-43-1
• MF: C₁₄H₂₆BrNO₄
• MW: 352.264544010162
• CID: 5803792
• PubChem ID: 165485611
• Update Time: 2025-06-15

tert-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate
• 2138124-43-1
• EN300-1136521
• tert-butyl N-[3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropyl]carbamate

• Inchi： 1S/C14H26BrNO4/c1-13(2,3)20-12(17)16-10-14(4,9-15)19-8-7-18-11-5-6-11/h11H,5-10H2,1-4H3,(H,16,17)
• InChI Key： BQOBZOUVPYYDTG-UHFFFAOYSA-N
• SMILES： BrCC(C)(CNC(=O)OC(C)(C)C)OCCOC1CC1

Computed Properties

• Exact Mass: 351.10452g/mol
• Monoisotopic Mass: 351.10452g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 10
• Complexity: 315
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56.8Ų

Additional information on tert-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate

Introduction to Tert-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate (CAS No. 2138124-43-1)

Ter-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate, with the CAS number 2138124-43-1, is a specialized organic compound that has garnered significant attention in the field of chemical and pharmaceutical research. This compound belongs to a class of molecules known for their diverse applications in drug development and biochemical studies. The intricate structure of this molecule, characterized by its tert-butyl group, N-3-bromo substituent, and the presence of both 2-cyclopropoxyethoxy and 2-methylpropyl moieties, makes it a subject of interest for synthetic chemists and medicinal researchers.

The synthesis and characterization of this compound have been areas of active investigation due to its potential pharmacological properties. The presence of the bromine atom at the third position of the carbamate group introduces a high degree of reactivity, which can be exploited in various chemical transformations. This reactivity is particularly useful in the development of novel intermediates for pharmaceutical synthesis, where selective functionalization is often required.

In recent years, there has been a growing interest in the development of carbamate-based compounds for their antimicrobial and anti-inflammatory properties. The structure of ter-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate aligns well with this trend, as it incorporates multiple functional groups that can interact with biological targets. Specifically, the cyclopropoxyethoxy moiety has been shown to enhance solubility and bioavailability, while the tert-butyl group provides steric hindrance that can modulate binding affinity.

The compound's potential applications extend beyond its use as an intermediate in drug synthesis. It has been explored as a precursor in the development of novel agrochemicals, where its structural features contribute to its efficacy as a plant growth regulator or pest repellent. The bromine substituent also makes it a valuable building block for further derivatization, allowing researchers to tailor its properties for specific applications.

Recent studies have highlighted the importance of understanding the metabolic pathways involving such complex molecules. The biotransformation of ter-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate has been investigated to determine how its structural components are processed within biological systems. This information is crucial for optimizing its pharmacokinetic profile and minimizing potential side effects.

The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. Advanced techniques in organic synthesis, such as palladium-catalyzed cross-coupling reactions and stereocontrolled additions, have been employed to construct its complex framework. These methods not only enhance the efficiency of production but also allow for the introduction of additional functional groups if needed.

In conclusion, ter-butyl N-3-bromo-2-(2-cyclopropoxyethoxy)-2-methylpropylcarbamate (CAS No. 2138124-43-1) represents a significant advancement in synthetic chemistry and pharmaceutical research. Its unique structural features make it a versatile tool for developing new drugs and agrochemicals. As research continues to uncover its potential applications, this compound is poised to play a crucial role in future scientific endeavors.